Bakkenolide B
Bakkenolide B
Brand Name:
Vulcanchem
CAS No.:
18455-98-6
VCID:
VC0103242
InChI:
InChI=1S/C22H30O6/c1-7-12(2)19(24)28-16-9-8-13(3)21(6)11-22(14(4)10-26-20(22)25)18(17(16)21)27-15(5)23/h7,13,16-18H,4,8-11H2,1-3,5-6H3/b12-7-/t13-,16-,17+,18+,21+,22+/m0/s1
SMILES:
CC=C(C)C(=O)OC1CCC(C2(C1C(C3(C2)C(=C)COC3=O)OC(=O)C)C)C
Molecular Formula:
C22H30O6
Molecular Weight:
390.5 g/mol
Bakkenolide B
CAS No.: 18455-98-6
Main Products
VCID: VC0103242
Molecular Formula: C22H30O6
Molecular Weight: 390.5 g/mol
CAS No. | 18455-98-6 |
---|---|
Product Name | Bakkenolide B |
Molecular Formula | C22H30O6 |
Molecular Weight | 390.5 g/mol |
IUPAC Name | [(2R,3R,3aR,4S,7S,7aR)-3-acetyloxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-2-methylbut-2-enoate |
Standard InChI | InChI=1S/C22H30O6/c1-7-12(2)19(24)28-16-9-8-13(3)21(6)11-22(14(4)10-26-20(22)25)18(17(16)21)27-15(5)23/h7,13,16-18H,4,8-11H2,1-3,5-6H3/b12-7-/t13-,16-,17+,18+,21+,22+/m0/s1 |
Standard InChIKey | AVAGQVZSHJYDED-RRIKAWJQSA-N |
Isomeric SMILES | C/C=C(/C)\C(=O)O[C@H]1CC[C@@H]([C@@]2([C@H]1[C@H]([C@@]3(C2)C(=C)COC3=O)OC(=O)C)C)C |
SMILES | CC=C(C)C(=O)OC1CCC(C2(C1C(C3(C2)C(=C)COC3=O)OC(=O)C)C)C |
Canonical SMILES | CC=C(C)C(=O)OC1CCC(C2(C1C(C3(C2)C(=C)COC3=O)OC(=O)C)C)C |
Appearance | Powder |
Synonyms | akkenolide B bakkenolide-B |
PubChem Compound | 11165211 |
Last Modified | Nov 11 2021 |
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